Cas no 134480-42-5 (4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine)
![4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine structure](https://www.kuujia.com/scimg/cas/134480-42-5x500.png)
134480-42-5 structure
Product name:4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine
4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine
- 4-[2-(2-methylpropylsulfanyl)ethyl]pyridine
- 134480-42-5
- Pyridine, 4-(2-((2-methylpropyl)thio)ethyl)-
- BRN 4841300
- CBDivE_000487
- SCHEMBL14255772
- 4-(2-((2-Methylpropyl)thio)ethyl)pyridine
- AKOS024353259
- DTXSID20158739
-
- Inchi: InChI=1S/C11H17NS/c1-10(2)9-13-8-5-11-3-6-12-7-4-11/h3-4,6-7,10H,5,8-9H2,1-2H3
- InChI Key: NOCABUAKIJAWEH-UHFFFAOYSA-N
- SMILES: CC(C)CSCCC1=CC=NC=C1
Computed Properties
- Exact Mass: 195.10831
- Monoisotopic Mass: 195.10817072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.2Ų
- XLogP3: 3.1
Experimental Properties
- PSA: 12.89
4-{2-[(2-methylpropyl)sulfanyl]ethyl}pyridine Related Literature
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Liying Yin,Lin Liu,Ning Zhang Chem. Commun., 2021,57, 10484-10499
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Kun Dou,Fabiao Yu,Yuxia Liu,Lingxin Chen,Ziping Cao,Tao Chen,Yulin Li Chem. Sci., 2017,8, 7851-7861
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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M. Spulber,P. Baumann,J. Liu,C. G. Palivan Nanoscale, 2015,7, 1411-1423
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